Cas no 15788-39-3 (ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate)

• Product Name: ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• CAS No: 15788-39-3
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 6263767
• PubChem ID: 2249492
• Update Time: 2025-05-22

ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• AKOS002196712
• (Z)-ethyl 6-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)hexanoate
• AB00088555-01
• F0207-0499
• ETHYL 6-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]HEXANOATE
• 15788-39-3
• ethyl 6-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoate

• Inchi： 1S/C18H21NO3S2/c1-2-22-16(20)11-7-4-8-12-19-17(21)15(24-18(19)23)13-14-9-5-3-6-10-14/h3,5-6,9-10,13H,2,4,7-8,11-12H2,1H3/b15-13-
• InChI Key： RCGYQRQJMPBGCN-SQFISAMPSA-N
• SMILES： S1/C(=C\C2C=CC=CC=2)/C(N(C1=S)CCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 363.09628588g/mol
• Monoisotopic Mass: 363.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate

Recent Advances in the Study of Ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate (CAS: 15788-39-3)

The compound ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate (CAS: 15788-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazolidinone derivative is characterized by a conjugated system that includes a phenylmethylidene group and a sulfanylidene moiety, which are believed to contribute to its biological activity. Recent studies have explored its synthesis, mechanism of action, and potential applications in drug development, particularly in the areas of anti-inflammatory and anticancer therapies.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate exhibits inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, its interaction with key enzymes like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) has been investigated, providing insights into its dual inhibitory activity.

In the context of anticancer research, this compound has shown promising results in preclinical models. Studies have revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of intrinsic apoptotic pathways. The compound's mechanism involves the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously downregulating anti-apoptotic proteins like Bcl-2. These findings highlight its potential as a chemotherapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

The synthesis of ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry approaches. For instance, microwave-assisted synthesis and solvent-free reactions have been explored to reduce environmental impact and enhance efficiency. These advancements are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent efforts have focused on designing prodrugs and nanoformulations to improve its pharmacokinetic profile. Collaborative research between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, ethyl 6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate (CAS: 15788-39-3) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer properties. Ongoing research aims to elucidate its full therapeutic potential and address the challenges associated with its clinical application. The integration of multidisciplinary approaches will be crucial in translating these findings into tangible medical benefits.